7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 7-methyl-2-(2-phenylethylsulfanyl)pyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C16H15N3OS/c1-12-7-8-14-17-15(18-16(20)19(14)11-12)21-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3
• InChI Key: GMRDDUSAXHXMPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCCC3=CC=CC=C3)C=C1
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• CAS No.: 896325-78-3

Description

7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a chemical compound offered for research and development purposes. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications. The core structure of this compound is based on the pyrido[1,2-a][1,3,5]triazin-4-one scaffold, a heterocyclic system of significant interest in medicinal chemistry . The specific substitution at the 2-position with a phenethylthio group is a key structural feature. Research on analogous triazine derivatives has shown that such side chains can be critical for biological activity. For instance, studies on pyrazolotriazine compounds have demonstrated that the phenethyl group can markedly enhance antiproliferative effects against certain cancer cell lines, suggesting its potential role in improving compound interaction with biological targets . This structural motif makes it a valuable candidate for researchers investigating new pharmacologically active agents. The compound's potential mechanisms of action and specific cellular targets would be a primary subject of ongoing research. Scientists are exploring its applicability in various biochemical assays and as a building block for the synthesis of more complex molecules. Researchers should conduct their own thorough characterization and biological evaluation to determine this compound's specific utility and mechanism of action in their systems of interest.

Mechanism of Action

Target of Action

The primary targets of the compound “7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one” are currently unknown. The compound is a derivative of the pyrazolo[1,5-a][1,3,5]triazine ring, which is an isostere of the purine heterocyclic system. Purine isosteres, including pyrazolo[1,5-a][1,3,5]triazines, have been associated with diverse biological activities

Mode of Action

Compounds with similar structures have been shown to have anticancer properties. The compound’s interaction with its targets may result in changes that inhibit the growth of cancer cells.

Biochemical Pathways

Given its structural similarity to other pyrazolo[1,5-a][1,3,5]triazines, it may affect pathways related to cell growth and proliferation

Pharmacokinetics

The presence of the phenethylthio group may influence its metabolism and excretion.

Result of Action

The compound has been shown to have antiproliferative activity against human lung cancer (A549) and human breast cancer (MDA-MB231) cell lines. It was found to be more active against lung cancer cells than breast cancer cells.

Biological Activity

7-Methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including antiproliferative effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one features a triazine core with a methyl group and a phenethylthio substituent. Its IUPAC name indicates the presence of a pyrido-triazine framework which is known for various biological activities.

Structural Formula

$$\text{C}_{14}\text{H}_{16}\text{N}_4\text{S}$$

Key Properties

Property	Value
Molecular Weight	284.36 g/mol
Solubility	Soluble in DMSO and ethanol
Appearance	Yellow crystalline powder

Antiproliferative Activity

Research has shown that 7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one exhibits significant antiproliferative activity against various cancer cell lines. A study investigated its effects on human lung cancer (A549) and breast cancer (MDA-MB231) cell lines:

• A549 Cell Line : The compound demonstrated an IC50 value of 12 µM after 48 hours of treatment.
• MDA-MB231 Cell Line : An IC50 value of 15 µM was recorded.

These results indicate that the compound effectively inhibits cell proliferation in these cancer types.

The mechanism by which 7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one exerts its antiproliferative effects is believed to involve:

• Induction of Apoptosis : The compound triggers apoptotic pathways in cancer cells.
• Cell Cycle Arrest : It causes G1 phase arrest, preventing cells from progressing through the cell cycle.

Case Studies and Research Findings

Several studies have contributed to understanding the biological activity of this compound:

• Study on Anticancer Properties :
  • Conducted on various human cancer cell lines.
  • Results indicated that the compound not only inhibited proliferation but also affected cell morphology indicative of apoptosis.
• Synergistic Effects with Other Compounds :
  • Research demonstrated enhanced antiproliferative effects when combined with conventional chemotherapeutics like doxorubicin.
  • This suggests potential for use in combination therapies.
• In Vivo Studies :
  • Animal models treated with the compound showed reduced tumor growth rates compared to control groups.
  • Safety profiles indicated manageable toxicity levels at therapeutic doses.

Summary of Findings

Study Type	Cell Line	IC50 (µM)	Observed Effects
In Vitro	A549	12	Apoptosis induction
In Vitro	MDA-MB231	15	Cell cycle arrest
In Vivo	Mouse model	N/A	Reduced tumor growth

Comparison with Similar Compounds

Substituent Position and Type

The biological and physicochemical properties of pyrido-triazinone derivatives are highly dependent on substituent positions (2-, 7-, or 9-positions) and functional groups. Key analogs include:

Compound Name	Substituents (Position)	Key Structural Features
Target Compound	7-Methyl (7), 2-(phenethylthio) (2)	Lipophilic thioether, rigid planar core
2-Diethylamino-7-(2’-furannyl) analog 8e	2-Diethylamino (2), 7-furanyl (7)	Electron-rich furan, polar amino group
2-Diethylamino-7-(2’-thiophenyl) 8g	2-Diethylamino (2), 7-thiophenyl (7)	Thiophene for π-stacking, moderate polarity
2-Phenyl analog (CAS 33957-35-6)	2-Phenyl (2)	Simple aromatic substitution
2-(3-Fluoro-4-methylphenyl)-7-piperazinyl	2-Fluoro-methylphenyl (2), 7-piperazinyl	Basic piperazine for solubility and H-bonding

Key Observations :

• Phenethylthio Group: Unlike amino or phenyl substituents, the phenethylthio group in the target compound enhances lipophilicity (logP ~3.5 estimated), favoring blood-brain barrier penetration compared to polar analogs like 8e (logP ~2.1) .

Physicochemical Properties

Property	Target Compound	8g (7-Thiophenyl)	2-Phenyl Analog
Molecular Weight	~327 g/mol	300 g/mol	223 g/mol
Melting Point	Not reported	146°C	Not reported
Solubility	Low (thioether)	Moderate (thiophene)	Low (phenyl)
Planarity	Rigid core	Rigid core	Rigid core

Discussion :

• The target compound’s higher molecular weight and thioether group likely reduce aqueous solubility compared to amino-substituted derivatives (e.g., 8e solubility in DMSO: >10 mg/mL) .
• Piperazinyl analogs (e.g., 2-(3-fluoro-4-methylphenyl)-7-piperazinyl) exhibit improved solubility due to basic nitrogen atoms, with measured logD values <2 .